Cas no 396079-53-1 ((5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone)

(5α,17α)-17-(Benzoyloxy)-androstan-3-one is a steroidal compound characterized by a benzoyloxy group at the 17α-position and a ketone functionality at the 3-position of the androstane skeleton. This structure imparts unique chemical and biological properties, making it a valuable intermediate in steroid synthesis. The benzoyloxy group enhances lipophilicity and stability, while the 3-ketone moiety provides reactivity for further derivatization. The compound's rigid androstane framework ensures stereochemical control in synthetic applications. Its well-defined structure and functional groups make it suitable for research in medicinal chemistry, particularly in the development of steroidal drugs or hormone analogs. The compound exhibits high purity and consistent performance in laboratory settings, facilitating precise experimental outcomes.

$(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone structure$

396079-53-1 structure

Product Name:(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone

CAS No:396079-53-1

MF:C₂₆H₃₄O₃

MW:394.546368122101

CID:3963845

PubChem ID:99566173

Update Time:2025-07-02

(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone Chemical and Physical Properties

Names and Identifiers

- Androstan-3-one, 17-(benzoyloxy)-, (5a,17a)-
- (5α,?17α)?-17-?(Benzoyloxy)?-?androstan-?3-?one
- 396079-53-1
- (5alpha,?17alpha)?-17-?(Benzoyloxy)?-?androstan-?3-?one
- (5?,?17?)?-17-?(Benzoyloxy)?-?androstan-?3-?one
- (5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone
- Inchi： 1S/C26H34O3/c1-25-14-12-19(27)16-18(25)8-9-20-21-10-11-23(26(21,2)15-13-22(20)25)29-24(28)17-6-4-3-5-7-17/h3-7,18,20-23H,8-16H2,1-2H3/t18-,20-,21-,22-,23+,25-,26-/m0/s1
- InChI Key： ZGDZDAPCWHIIKB-SOPGZXPBSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)[C@@H]1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C[C@@H]3CC[C@H]12)=O

Computed Properties

Exact Mass: 394.25079494Da
Monoisotopic Mass: 394.25079494Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 665
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.9
Topological Polar Surface Area: 43.4Å²

(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A531435-50mg	(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone	396079-53-1	50mg	$ 210.00	2022-01-13
TRC	A531435-100mg	(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone	396079-53-1	100mg	$ 400.00	2022-01-13
TRC	A531435-250mg	(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone	396079-53-1	250mg	$ 970.00	2022-01-13
TRC	A531435-500mg	(5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone	396079-53-1	500mg	$ 1715.00	2022-01-13

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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters

Additional information on (5α,\u200b17α)\u200b-17-\u200b(Benzoyloxy)\u200b-\u200bandrostan-\u200b3-\u200bone

Research Brief on (5α,17α)-17-(Benzoyloxy)-androstan-3-one (CAS: 396079-53-1): Recent Advances and Applications

The compound (5α,17α)-17-(Benzoyloxy)-androstan-3-one (CAS: 396079-53-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of steroidal drugs, particularly those targeting androgen receptors. A 2023 publication in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of selective androgen receptor modulators (SARMs), which show promise in treating muscle wasting diseases and osteoporosis. The study utilized advanced NMR spectroscopy and X-ray crystallography to confirm the compound's stereochemistry, providing a foundation for further structural optimization.

In addition to its synthetic applications, (5α,17α)-17-(Benzoyloxy)-androstan-3-one has been investigated for its direct biological effects. A preclinical study published in *Bioorganic & Medicinal Chemistry Letters* (2024) revealed its moderate binding affinity to glucocorticoid receptors, suggesting potential applications in inflammatory and metabolic disorders. However, researchers emphasized the need for further derivatization to improve selectivity and reduce off-target effects.

The compound's metabolism has also been a focus of recent research. A 2024 metabolomics study identified three primary hepatic metabolites, with the 3-keto reduction product showing unexpected activity in cell-based assays. This finding, published in *Drug Metabolism and Disposition*, has implications for both the compound's therapeutic potential and its safety profile.

From a technological perspective, advances in green chemistry have enabled more sustainable production of (5α,17α)-17-(Benzoyloxy)-androstan-3-one. A recent patent (WO2023124567) describes a biocatalytic approach that reduces the need for heavy metal catalysts traditionally used in its synthesis, addressing both environmental concerns and regulatory challenges in pharmaceutical manufacturing.

Looking forward, the research community anticipates that (5α,17α)-17-(Benzoyloxy)-androstan-3-one will continue to serve as a valuable scaffold for drug discovery. Its unique combination of structural rigidity and functional group versatility makes it particularly suitable for fragment-based drug design approaches. Several research groups have reported preliminary success in developing next-generation steroid derivatives based on this core structure, with potential applications ranging from oncology to neuroendocrinology.